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Compound of Interest

Compound Name: Reveromycin A

Cat. No.: B146171 Get Quote

Date of Issue: 2025-11-05

Disclaimer: No specific Safety Data Sheet (SDS) for Reveromycin A is currently available.

This document provides guidance based on the SDS for the closely related compound

Reveromycin C, general principles for handling biologically active compounds, and information

from chemical suppliers. It is essential to treat Reveromycin A as a potentially hazardous

substance and to exercise caution.

Hazard Identification and Overview
Reveromycin A is a polyketide with potent biological activity, including the ability to induce

apoptosis. While the Safety Data Sheet (SDS) for the related compound Reveromycin C

suggests it is not a hazardous substance, some suppliers of Reveromycin A recommend

treating it as potentially hazardous until more information is available. Therefore, a cautious

approach to handling is warranted.

Potential Hazards:

May be harmful if ingested, inhaled, or absorbed through the skin.

May cause eye and skin irritation upon direct contact.

The toxicological properties have not been fully investigated.
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is crucial to minimize exposure when handling Reveromycin
A. The following table summarizes the recommended PPE.

Body Part
Personal Protective

Equipment (PPE)
Specifications and Rationale

Hands
Double-gloving with nitrile

gloves

Provides a robust barrier

against skin contact. The outer

glove should be removed and

disposed of immediately after

handling the compound.

Eyes
Safety glasses with side

shields or safety goggles

Protects eyes from splashes or

airborne particles of the

compound.

Body Laboratory coat
Prevents contamination of

personal clothing.

Respiratory N95 respirator or higher

Recommended when handling

the solid compound to prevent

inhalation of airborne particles.

Not typically required when

handling solutions in a well-

ventilated area or a chemical

fume hood.

Operational Plan for Handling Reveromycin A
A step-by-step workflow ensures that Reveromycin A is handled safely and effectively

throughout the experimental process.
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Preparation

Experimentation

Cleanup & Disposal

Work in a designated area
(e.g., chemical fume hood)

Don appropriate PPE:
- Lab coat

- Safety glasses
- Double nitrile gloves

Weigh solid Reveromycin A
in a contained manner

Dissolve in an appropriate solvent
(e.g., DMSO, Ethanol)

Handle solutions with care
to avoid splashes and aerosols

Perform experimental incubations

Decontaminate work surfaces
with an appropriate solvent (e.g., 70% ethanol)

Doff PPE in the correct order
to avoid self-contamination

Dispose of waste according to
institutional guidelines

Click to download full resolution via product page

Caption: Workflow for the safe handling of Reveromycin A.
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Disposal Plan
Proper disposal of Reveromycin A and associated waste is critical to prevent environmental

contamination and accidental exposure.

Waste Type Disposal Method Rationale

Solid Reveromycin A

Dispose of as chemical waste

in a clearly labeled, sealed

container.

Prevents accidental exposure

and environmental

contamination.

Solutions containing

Reveromycin A

Collect in a sealed, labeled

waste container for chemical

waste disposal. Do not pour

down the drain.

Avoids contamination of

waterways.

Contaminated Labware (e.g.,

pipette tips, tubes)

Place in a designated, sealed

chemical waste bag or

container.

Prevents cross-contamination

and accidental exposure of

support staff.

Contaminated PPE (e.g.,

gloves, disposable lab coat)

Dispose of in a designated

chemical waste bin

immediately after use.

Minimizes the spread of

contamination outside the

designated work area.

Disposal Workflow:
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Waste Generation

Segregation

Storage

Final Disposal

Solid Reveromycin A

Segregate waste types
into appropriate, labeled containers

Solutions of Reveromycin A Contaminated Labware & PPE

Store waste in a designated,
secure area

Arrange for pickup and disposal
by certified chemical waste handlers

Click to download full resolution via product page

Caption: Step-by-step disposal plan for Reveromycin A waste.

Experimental Protocols
While detailed experimental protocols are beyond the scope of this safety guide, any procedure

involving Reveromycin A should be conducted in a manner that minimizes the generation of

aerosols and dust. When preparing stock solutions, it is advisable to do so in a chemical fume

hood.

Key Experimental Considerations:

Always work in a well-ventilated area, preferably a chemical fume hood, especially when

handling the solid form.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b146171?utm_src=pdf-body-img
https://www.benchchem.com/product/b146171?utm_src=pdf-body
https://www.benchchem.com/product/b146171?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Use appropriate containment measures, such as weighing paper or a balance enclosure,

when weighing the solid compound.

When dissolving, add the solvent to the solid slowly to avoid splashing.

Clearly label all solutions containing Reveromycin A.

By adhering to these guidelines, researchers, scientists, and drug development professionals

can handle Reveromycin A with a high degree of safety, ensuring both personal protection

and the integrity of their research.

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
Reveromycin A]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146171#personal-protective-equipment-for-handling-
reveromycin-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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